2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide

• IUPAC Name: 2-cyclopropyl-N-[(E)-thiophen-3-ylmethylideneamino]quinoline-4-carboxamide
• InChI: InChI=1S/C18H15N3OS/c22-18(21-19-10-12-7-8-23-11-12)15-9-17(13-5-6-13)20-16-4-2-1-3-14(15)16/h1-4,7-11,13H,5-6H2,(H,21,22)/b19-10+
• InChI Key: UQNDZUPTKYYUQI-VXLYETTFSA-N
• Canonical SMILES: C1CC1C2=NC3=CC=CC=C3C(=C2)C(=O)NN=CC4=CSC=C4
• Isomeric SMILES: C1CC1C2=NC3=CC=CC=C3C(=C2)C(=O)N/N=C/C4=CSC=C4
• Molecular Formula: C18H15N3OS
• Molecular Weight: 321.4 g/mol

Description

2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide, also known as CTQ, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide involves the inhibition of various enzymes and signaling pathways involved in cell growth and survival. 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. It also inhibits the activity of protein kinase C, a signaling molecule involved in cell growth and differentiation. 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide has also been shown to activate the p53 pathway, a tumor suppressor pathway that induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide has been shown to have various biochemical and physiological effects, depending on the disease being studied. In cancer research, 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide induces apoptosis in cancer cells, inhibits cell proliferation, and reduces tumor growth. In bacterial infections, 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide inhibits bacterial growth and biofilm formation. In neurodegenerative diseases, 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide is its broad-spectrum activity against various diseases, making it a promising candidate for drug development. Additionally, 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide has been shown to have low toxicity in animal studies, indicating its potential safety for human use. However, one limitation of 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy. Additionally, the synthesis of 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide can be challenging and requires specialized equipment and expertise.

Future Directions

For 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide research include the optimization of its synthesis method to improve its yield and purity. Additionally, further studies are needed to investigate its potential applications in the treatment of other diseases, such as viral infections and autoimmune disorders. The development of novel formulations and delivery methods for 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide could also improve its bioavailability and efficacy. Finally, the elucidation of its mechanism of action could provide insights into the development of new drugs targeting similar pathways.

Synthesis Methods

The synthesis of 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide involves the reaction of 2-cyclopropyl-4-quinolinecarboxylic acid hydrazide with 3-thiophenecarboxaldehyde in the presence of a catalyst. The reaction proceeds through the formation of a Schiff base intermediate, which is then reduced to form the final product. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide has been extensively studied for its potential applications in the treatment of cancer, bacterial infections, and neurodegenerative diseases. In cancer research, 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. It achieves this by inducing apoptosis, or programmed cell death, in cancer cells. 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide has also been shown to have antibacterial activity against gram-positive bacteria, including Staphylococcus aureus and Streptococcus pneumoniae. Additionally, 2-cyclopropyl-N'-(3-thienylmethylene)-4-quinolinecarbohydrazide has been investigated for its potential neuroprotective effects in Alzheimer's disease and Parkinson's disease.